Cas no 89465-52-1 (6-Hydrazinopyridine-2-carbohydrazide)

• Product Name: 6-Hydrazinopyridine-2-carbohydrazide
• CAS No: 89465-52-1
• MF: C₆H₉N₅O
• MW: 167.168559789658
• MDL: MFCD04618144
• CID: 726356
• PubChem ID: 3305180
• Update Time: 2025-06-30

6-Hydrazinopyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Hydrazinylpicolinohydrazide
• 2-Pyridinecarboxylicacid, 6-hydrazinyl-, hydrazide
• 6-hydrazinopyridine-2-carbohydrazide
• 6-Hydrazino-picolinsaeure-hydrazid
• 6-hydrazino-pyridine-2-carboxylic acid hydrazide
• 6-hydrazinylpyridine-2-carbohydrazide
• 6-hydrazinyl-2-Pyridinecarboxylic acid hydrazide
• 89465-52-1
• DTXSID60391269
• DB-078423
• HMS1783K10
• J-518768
• AKOS002672514
• G30106
• MFCD04618144
• SB86518
• EN300-08512
• CS-0221177
• 6-Hydrazinopyridine-2-carbohydrazide

• MDL： MFCD04618144
• Inchi： 1S/C6H9N5O/c7-10-5-3-1-2-4(9-5)6(12)11-8/h1-3H,7-8H2,(H,9,10)(H,11,12)
• InChI Key： PYRUFDXVYXVLMD-UHFFFAOYSA-N
• SMILES： C1(C(NN)=O)=NC(NN)=CC=C1

Computed Properties

• Exact Mass: 167.08100
• Monoisotopic Mass: 167.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• PSA: 106.06000
• LogP: 0.83520
• pka: 13.04±0.20(Predicted)

6-Hydrazinopyridine-2-carbohydrazide Security Information

• Storage Condition：2-8°C

Additional information on 6-Hydrazinopyridine-2-carbohydrazide

Introduction to 6-Hydrazinopyridine-2-carbohydrazide (CAS No. 89465-52-1) and Its Emerging Applications in Chemical Biology

6-Hydrazinopyridine-2-carbohydrazide, identified by the chemical abstracts service number 89465-52-1, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydrazine and carbohydrazide functional groups, exhibits unique reactivity that makes it a valuable intermediate in the synthesis of biologically active molecules. Its structural features, particularly the presence of two hydrazine moieties, enable it to participate in diverse chemical transformations, including condensation reactions, cyclization processes, and metal coordination, which are pivotal in drug discovery and material science.

The hydrazinopyridine core of 6-hydrazinopyridine-2-carbohydrazide provides a scaffold for the development of novel therapeutic agents. Recent studies have highlighted its potential in the design of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in creating kinase inhibitors, where the hydrazine group can interact with catalytic residues or binding pockets of target enzymes. This interaction often leads to the formation of stable covalent bonds or reversible adducts, which can modulate enzyme activity and serve as scaffolds for structure-based drug design.

Moreover, the carbohydrazide moiety in 6-hydrazinopyridine-2-carbohydrazide contributes to its ability to form complexes with transition metals. Such metal complexes have been investigated for their anticancer properties, where they can induce oxidative stress or disrupt DNA replication in cancer cells. The coordination chemistry of this compound has been particularly studied with metals such as ruthenium and platinum, which are known for their role in chemotherapeutic agents. The versatility of 6-hydrazinopyridine-2-carbohydrazide in metal complexation underscores its potential as a precursor for developing novel metallodrugs.

In the realm of medicinal chemistry, 6-hydrazinopyridine-2-carbohydrazide has been employed in the synthesis of antiviral and antibacterial agents. Its reactivity allows for the facile introduction of pharmacophoric groups that can interact with viral proteases or bacterial enzymes. For example, derivatives of this compound have shown promise in inhibiting HIV protease, a key enzyme involved in viral replication. The ability to modify its structure further enhances its applicability, enabling researchers to fine-tune its biological activity and selectivity.

The compound's role in material science is also noteworthy. Its ability to form coordination complexes with metals has led to the development of novel materials with applications in catalysis and sensing. For instance, metal-organic frameworks (MOFs) incorporating 6-hydrazinopyridine-2-carbohydrazide as a ligand have demonstrated enhanced catalytic activity in oxidation reactions. Additionally, its fluorescence properties have been exploited in designing luminescent sensors for detecting metal ions or small molecules, which are critical in environmental monitoring and biomedical diagnostics.

Recent advancements in computational chemistry have further expanded the utility of 6-hydrazinopyridine-2-carbohydrazide. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of drug candidates. These studies often involve simulations of binding affinities and enzyme inhibition kinetics, which are essential for optimizing lead compounds before they enter preclinical testing. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process.

The synthesis of 6-hydrazinopyridine-2-carbohydrazide itself is another area of active research. While traditional synthetic routes involve multi-step processes, recent innovations have focused on developing more efficient and sustainable methods. For example, catalytic hydrogenation techniques have been explored to introduce the hydrazine groups more selectively, reducing byproduct formation and improving yield. Such advancements not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

The pharmaceutical industry has also recognized the potential of 6-hydrazinopyridine-2-carbohydrazide as a building block for novel therapeutics. Several clinical trials are underway evaluating derivatives of this compound for treating conditions such as cancer and inflammatory diseases. The results from these trials are expected to provide valuable insights into its therapeutic efficacy and safety profiles. Furthermore, partnerships between academic institutions and pharmaceutical companies have been formed to explore new applications and optimize existing ones.

In conclusion,6-Hydrazinopyridine-2-carbohydrazide (CAS No. 89465-52-1) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features enable it to participate in diverse chemical transformations, making it a valuable intermediate for drug discovery and material science. Recent studies highlight its potential in developing kinase inhibitors, metallodrugs, antiviral agents, and luminescent sensors. Advances in computational chemistry and synthetic methodologies continue to expand its utility while ensuring sustainable production practices are adopted.